Cas no 65610-50-6 (Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate)
65610-50-6 structure
Product Name:Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate
CAS No:65610-50-6
MF:C11H10ClNO2
MW:223.655601978302
CID:2794215
PubChem ID:12380286
Update Time:2025-04-21
Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 65610-50-6
- DTXSID70495409
- Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate
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- Inchi: 1S/C11H10ClNO2/c1-13-8-6-4-3-5-7(8)9(10(13)12)11(14)15-2/h3-6H,1-2H3
- InChI Key: UYIRXLJICAAFRZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 223.0400063Da
- Monoisotopic Mass: 223.0400063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 31.2Ų
Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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